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Compound of Interest

Compound Name: Ethylthiourea

Cat. No.: B145662

Essential Safety and Handling Guide for
Ethylthiourea

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Ethylthiourea. Adherence to these procedures is critical for ensuring
personnel safety and maintaining a secure laboratory environment for researchers, scientists,
and drug development professionals.

Personal Protective Equipment (PPE)

The use of a comprehensive suite of personal protective equipment is mandatory when
handling Ethylthiourea to prevent exposure through inhalation, skin, or eye contact.[1]
Employers are required to determine the appropriate PPE for each hazard and train employees
on its proper use.[2]
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Protection Type

Specific Recommendations

Rationale

Respiratory Protection

A NIOSH/MSHA-approved
respirator should be used,
especially if local exhaust
ventilation is not used,
operations are not enclosed, or
dust is generated.[1][2][3] For
higher exposure potential, a
full-face supplied-air respirator

is recommended.[1]

Prevents inhalation of harmful
dust.[3]

Hand Protection

Wear appropriate chemical-
resistant protective gloves.[2]
[4][5] Safety equipment
suppliers can recommend the
most protective material.[2]
Inspect gloves for any signs of

damage before use.[1]

Minimizes the risk of skin
absorption. Skin contact
should be avoided.[2]

Eye & Face Protection

Use chemical safety goggles
and a face shield that meet

OSHA or European standards.
[3][6]

Protects against dust,
splashes, and vapors. Contact
lenses should not be worn
when working with this

substance.[2]

Skin & Body Protection

Wear protective clothing to
prevent skin exposure.[2][7][8]
A complete suit may be
required depending on the
concentration and amount of
the substance used.[3] All
protective clothing should be

clean and put on before work.

[2]

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1]

Safe Handling and Storage Protocol

Operational Plan:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Dimethylthiourea.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Dimethylthiourea.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://datasheets.scbt.com/sc-207668.pdf
https://www.tcichemicals.com/BE/en/sds/D0530_EU_6N.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Dimethylthiourea.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2476118&productDescription=N-ETHYLTHIOUREA+99%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.scribd.com/document/620191951/THIOUREA-MSDS
https://www.cdhfinechemical.com/images/product/msds/37_1279579248_ETHYLENETHIOUREA-CASNO-96-45-7-MSDS(3).pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0883.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Dimethylthiourea.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Training: Before working with Ethylthiourea, ensure you are trained on its proper handling
and storage.[2]

Designated Area: Handle the chemical in a well-ventilated area, preferably within a chemical
fume hood or at a site with local exhaust ventilation.[2][6]

Prevent Contamination: Do not eat, drink, or smoke in areas where Ethylthiourea is handled
or stored.[6][9]

Hygiene Practices: Wash hands and face thoroughly after handling the substance.[6]
Immediately change any contaminated clothing.[6]

Avoid Dust: Take measures to avoid the formation and inhalation of dust.[3][6]

Storage Plan:

Store in tightly closed containers in a cool, dry, and well-ventilated area.[2][6][7]
Keep the substance locked up or in an area only accessible to authorized personnel.[6][10]

Ethylthiourea is incompatible with acrolein and oxidizing agents (e.g., perchlorates,
peroxides, nitrates).[2]

Emergency Procedures

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a physician immediately.[3][9][11]

In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected
area with soap and plenty of water.[3][9][11] Consult a physician.[6]

In Case of Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes.[9]
[11] Remove contact lenses if present and easy to do.[6] Call an ophthalmologist.[6]

If Swallowed: Rinse mouth with water.[3][9][10] Never give anything by mouth to an
unconscious person.[3][11] Call a physician or Poison Control Center immediately.[9] Do not
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induce vomiting.[7][9]
Spill Response Protocol:
o Evacuate: Evacuate non-essential personnel from the spill area.[3][6]
e Ventilate: Ensure the area has adequate ventilation.[3][6]

e Protect: Put on the appropriate personal protective equipment as outlined in the table above.

[3]
» Contain: Prevent the spill from entering drains.[6] Cover drains if necessary.[6]

¢ Clean-up: Avoid generating dust.[3][4] Carefully sweep up or vacuum the spilled solid
material.[4]

o Collect: Shovel the material into a suitable, closed, and properly labeled container for
disposal.[3][7]

o Decontaminate: Clean the affected area once the material has been removed.[6]

Click to download full resolution via product page

Caption: Workflow for handling an Ethylthiourea spill.

Disposal Plan

Ethylthiourea and its container must be disposed of as hazardous waste.[12][13] Under no
circumstances should it be disposed of in regular waste or flushed down the drain.[14]

Step-by-Step Disposal Guidance:
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» Waste Segregation: Collect all waste containing Ethylthiourea in a dedicated, clearly
labeled, and sealable hazardous waste container.[14]

o Container Labeling: The container must be clearly marked with "Hazardous Waste," the
chemical name "Ethylthiourea," and the relevant hazard symbols.[14]

» Professional Disposal: Arrange for collection by contacting your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.[14]

e Regulatory Compliance: Ensure disposal is conducted in accordance with all applicable
local, regional, and national regulations.[5][9][10]

Physical and Toxicological Data

Property Value Reference
Appearance White powder [6]

CAS Number 96-45-7 [6]

Melting Point 196 - 200 °C [6]

Flash Point 252 °C [6]

Water Solubility 27.4 g/L (at 20 °C) [6]

Acute Toxicity (Oral LD50, Rat) 1,832 mg/kg [10]

Harmful if swallowed.[9][10]

Suspected of causing cancer.
Hazards

[3] May damage the unborn

child.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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